5-(3-Methylphenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole

Specification

• CAS No.: 651033-25-9
• Molecular Formula: C16H11F3N2O
• Molecular Weight: 304.27 g/mol
• IUPAC Name: 5-(3-methylphenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• Standard InChI: InChI=1S/C16H11F3N2O/c1-10-3-2-4-12(9-10)15-20-14(21-22-15)11-5-7-13(8-6-11)16(17,18)19/h2-9H,1H3
• Standard InChI Key: ULZOJKPDEVOKCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=NO2)C3=CC=C(C=C3)C(F)(F)F

Introduction

Chemical Structure and Molecular Properties

Structural Features

The molecular architecture of 5-(3-Methylphenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole (C₁₆H₁₁F₃N₂O) consists of a central 1,2,4-oxadiazole ring linked to two aromatic substituents. The 4-(trifluoromethyl)phenyl group at position 3 introduces electron-withdrawing effects, while the 3-methylphenyl group at position 5 contributes steric bulk and moderate electron-donating characteristics. The trifluoromethyl (–CF₃) group significantly impacts the compound’s electronic profile, enhancing its stability against metabolic degradation.

Spectroscopic Characterization

Key spectroscopic data for this compound include:

• ¹H NMR: Signals for aromatic protons appear between δ 7.2–7.8 ppm, while the methyl group on the 3-methylphenyl substituent resonates near δ 2.3 ppm.

• ¹³C NMR: The oxadiazole ring carbons are observed at δ 160–170 ppm, with the CF₃ carbon appearing as a quartet near δ 125 ppm due to coupling with fluorine.

• IR: Stretching vibrations for C=N and C–O bonds are detected at ~1600 cm⁻¹ and ~1250 cm⁻¹, respectively.

Physicochemical Properties

Property	Value
CAS Number	651033-25-9
Molecular Formula	C₁₆H₁₁F₃N₂O
Molecular Weight	304.27 g/mol
IUPAC Name	5-(3-methylphenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
Solubility	Low in water; soluble in DMSO, DMF

The compound’s low aqueous solubility is attributed to its hydrophobic aromatic substituents, necessitating organic solvents for experimental handling.

Synthesis and Optimization

Cyclization of Amidoximes

A common synthetic route involves the cyclization of amidoximes with carboxylic acid derivatives. For example, 3-methylbenzamidoxime reacts with 4-(trifluoromethyl)benzoyl chloride in toluene under reflux, facilitated by dehydrating agents like phosphorus oxychloride (POCl₃). This method yields the target compound with purities exceeding 95% after column chromatography.

Reaction Conditions

• Temperature: 110–120°C

• Time: 12–18 hours

• Yield: 70–75%

Alternative Pathways

The use of continuous flow reactors has been explored to enhance scalability. This approach reduces reaction times to 2–4 hours while maintaining yields above 65%, demonstrating potential for industrial production.

Chemical Reactivity and Functionalization

Electrophilic Substitution

The electron-deficient oxadiazole ring undergoes electrophilic substitution at the 5-position. For instance:

• Halogenation: Treatment with N-bromosuccinimide (NBS) in DMF introduces bromine at the 5-position, yielding 5-bromo derivatives (Yield: 72%).

• Nitration: Reaction with fuming HNO₃/H₂SO₄ at 0°C produces nitro-substituted analogs (Yield: 65%).

Nucleophilic Attack

The 2-position is susceptible to nucleophilic substitution. Ammonia in tetrahydrofuran (THF) at 80°C replaces the 2-hydrogen with an amino group (Yield: 58%).

Biological Activity and Mechanisms

Antimicrobial Effects

Compounds bearing trifluoromethyl groups show broad-spectrum antimicrobial activity. In screening studies, minimum inhibitory concentrations (MICs) of 8–16 μg/mL have been reported against Staphylococcus aureus and Escherichia coli.

Comparative Analysis with Analogues

Substituent Effects

• Trifluoromethyl Position: 4-CF₃ analogs exhibit higher metabolic stability than 3-CF₃ isomers due to reduced steric hindrance.

• Aromatic vs. Aliphatic Groups: Replacing the 3-methylphenyl group with azetidine improves hydrogen-bonding capacity but reduces cell permeability.

Bioactivity Trends

Compound Modification	Bioactivity (IC₅₀)
Chlorothiophene substituent	7.2 μM (T47D cells)
Pyridyl substituent	12.5 μM (HeLa cells)

Industrial and Research Applications

Pharmaceutical Development

The compound’s stability and lipophilicity make it a candidate for drug delivery systems. Nanoformulations using poly(lactic-co-glycolic acid) (PLGA) nanoparticles have been proposed to enhance bioavailability.

Materials Science

Oxadiazoles serve as electron-transport layers in organic light-emitting diodes (OLEDs). The trifluoromethyl group improves electron injection efficiency, with reported device lifetimes exceeding 10,000 hours.